Cas no 38216-79-4 (5,5-dimethyl-2-undecyl-1,3-dioxane)

• Product Name: 5,5-dimethyl-2-undecyl-1,3-dioxane
• CAS No: 38216-79-4
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 1488335
• PubChem ID: 241288
• Update Time: 2025-04-21

5,5-dimethyl-2-undecyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-undecyl-1,3-dioxane
• 5,5-Dimethyl-2-undecyl-m-dioxan
• CTK4H9511
• AR-1G5958
• NSC48570
• AC1Q7077
• 5,5-dimethyl-2-undecyl-[1,3]dioxane
• 5,5-Dimethyl-2-undecyl-dioxan-(1,3)
• AC1L671B
• AG-J-89652
• 5,5-Dimethyl-2-undecyl-m-dioxan; CTK4H9511; AR-1G5958; NSC48570; AC1Q7077; 5,5-dimethyl-2-undecyl-[1,3]dioxane; 5,5-Dimethyl-2-undecyl-dioxan-(1,3); AC1L671B; AG-J-89652;
• DTXSID50287001
• NSC-48570
• 38216-79-4

• Inchi： 1S/C17H34O2/c1-4-5-6-7-8-9-10-11-12-13-16-18-14-17(2,3)15-19-16/h16H,4-15H2,1-3H3
• InChI Key： VWQNQWGNFQGZHD-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCCC)OCC(C)(C)C1

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 5.30640